AtractylenolideIII
AtractylenolideIII
Atractylenolide III is a naphthofuran. It has a role as a metabolite.
Brand Name:
Vulcanchem
CAS No.:
73030-71-4
VCID:
VC0190639
InChI:
InChI=1S/C15H20O3/c1-9-5-4-6-14(3)8-15(17)12(7-11(9)14)10(2)13(16)18-15/h11,17H,1,4-8H2,2-3H3/t11-,14+,15-/m0/s1
SMILES:
Molecular Formula:
C15H20O3
Molecular Weight:
248.32 g/mol
AtractylenolideIII
CAS No.: 73030-71-4
Natural Products
VCID: VC0190639
Molecular Formula: C15H20O3
Molecular Weight: 248.32 g/mol
| CAS No. | 73030-71-4 |
|---|---|
| Product Name | AtractylenolideIII |
| Molecular Formula | C15H20O3 |
| Molecular Weight | 248.32 g/mol |
| IUPAC Name | (4aS,8aR,9aS)-9a-hydroxy-3,8a-dimethyl-5-methylidene-4,4a,6,7,8,9-hexahydrobenzo[f][1]benzofuran-2-one |
| Standard InChI | InChI=1S/C15H20O3/c1-9-5-4-6-14(3)8-15(17)12(7-11(9)14)10(2)13(16)18-15/h11,17H,1,4-8H2,2-3H3/t11-,14+,15-/m0/s1 |
| Standard InChIKey | FBMORZZOJSDNRQ-GLQYFDAESA-N |
| Isomeric SMILES | CC1=C2C[C@H]3C(=C)CCC[C@@]3(C[C@@]2(OC1=O)O)C |
| Canonical SMILES | CC1=C2CC3C(=C)CCCC3(CC2(OC1=O)O)C |
| Colorform | White to off-white powder or crystals |
| Description | Atractylenolide III is a naphthofuran. It has a role as a metabolite. |
| Shelf Life | Stable under recommended storage conditions. |
| Solubility | In water, 43.9 mg/L at 25 °C (est) In methanol, 1 mg/mL, clear, colorless |
| Synonyms | 8 beta-hydroasterolide atractylenolide III codonolactone |
| Vapor Pressure | 8.4X10-8 mm Hg at 25 °C (est) |
| PubChem Compound | 155948 |
| Last Modified | Nov 11 2021 |
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